ethyl [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetate

• IUPAC Name: ethyl 2-[4-(5-oxo-1H-1,2,4-triazol-4-yl)phenyl]acetate
• InChI: InChI=1S/C12H13N3O3/c1-2-18-11(16)7-9-3-5-10(6-4-9)15-8-13-14-12(15)17/h3-6,8H,2,7H2,1H3,(H,14,17)
• InChI Key: XKDYAJOUJYSMCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=C(C=C1)N2C=NNC2=O
• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol

Description

Ethyl [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetate is a compound that contains a 1,2,4-triazole ring in its structure. Compounds containing the 1,2,4-triazole ring are known for their multidirectional biological activity. They have been studied extensively for their significant antibacterial activity.

Synthesis Analysis

The synthesis of compounds similar to ethyl [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetate has been reported in the literature. For instance, a series of energetic TO derivatives were prepared from 5-oxo-4,5-dihydro-1H-1,2,4-triazole-3-carboxylic acid.

Molecular Structure Analysis

The molecular structure of compounds similar to ethyl [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetate has been analyzed in several studies. For example, in the crystal structure of a related compound, molecules are connected by pairs of N-H⋯O hydrogen bonds into centrosymmetric dimers.

Chemical Reactions Analysis

The chemical reactions involving compounds similar to ethyl [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetate have been studied. For instance, the SAR analysis showed that compounds containing a benzyl group in the 4-position of the 1,2,4-triazole inhibited the growth of Gram-positive bacteria more strongly than 4-phenyl derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds similar to ethyl [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetate have been analyzed. For example, most compounds exhibit good thermostability.

Scientific Research Applications

Antibacterial Activity

Compounds containing the 1,2,4-triazole moiety have been studied for their potential antibacterial properties. The synthesis of related compounds has shown effectiveness against various bacterial strains. .

Antimicrobial Properties

Similarly, the antimicrobial activity of 1,2,4-triazole derivatives has been a subject of interest. .

Antioxidant Effects

Research into 1,2,4-triazole derivatives has also included the exploration of their antioxidant properties. .

Anticancer Research

The structural framework of 1,2,4-triazoles is present in many pharmacologically active compounds, including those with anticancer activities. .

Central Nervous System (CNS) Depressants

Compounds with a 1,2,4-triazole ring have been associated with CNS depressant activity. .

Anti-Inflammatory and Analgesic Applications

The anti-inflammatory and analgesic properties of 1,2,4-triazole derivatives have been documented. .

Future Directions

The future directions for research on compounds similar to ethyl [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetate could involve further investigations on this scaffold to harness its optimum antibacterial potential. Moreover, rational design and development of novel antibacterial agents incorporating 1,2,4-triazole can help in dealing with the escalating problems of microbial resistance.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and thiazole derivatives, have been reported to show a broad range of biological activities . These activities include antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It is known that similar compounds interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been reported to affect various biochemical pathways, leading to a wide range of downstream effects .

Pharmacokinetics

These properties significantly impact the bioavailability of a compound, determining its effectiveness in the body .

Result of Action

Similar compounds have been reported to have a wide range of effects, including antimicrobial, anti-inflammatory, and antitumor activities .

Action Environment

It is known that environmental factors can significantly impact the effectiveness of similar compounds .